Cas no 299433-10-6 (NPS ALX Compound 4a)

• Product Name: NPS ALX Compound 4a
• CAS No: 299433-10-6
• MF: C₂₅H₂₇Cl₂N₃O₂S
• MW: 504.471782922745
• CID: 2089593
• PubChem ID: 56972226
• Update Time: 2025-07-16

NPS ALX Compound 4a Chemical and Physical Properties

Names and Identifiers

• NPS ALX Compound 4a dihydrochloride
• NPS ALX Compound 4a dihydrochloride,6-(Hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-1-(1-naphthalenylsulfonyl)-1H-indoledihydrochloride
• 6-(Hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-1-(1-naphthalenylsulfonyl)-1H-indoledihydrochloride
• Cyanopindolol hemifumarate
• NPS ALX Compound 4a
• 6-(Hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-1-(1-naphthalenylsulfonyl)-1H-indole dihydrochloride
• J-017705
• PD079590
• 2-(1-naphthalen-1-ylsulfonylindol-6-yl)-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine;dihydrochloride
• 299433-10-6
• DA-56290
• CS-0121054
• NPS ALX Compound 4a 2HCl
• HY-103090A
• NPSALXCompound4adihydrochloride
• AKOS024457526
• 1781934-44-8
• DA-66209
• NPS ALX Compound 4a (dihydrochloride)
• Nps alx 4a dihydrochloride
• GWC93444

• Inchi： 1S/C25H25N3O2S.2ClH/c29-31(30,25-9-3-6-19-5-1-2-8-23(19)25)28-14-12-20-10-11-21(17-24(20)28)27-16-15-26-13-4-7-22(26)18-27;;/h1-3,5-6,8-12,14,17,22H,4,7,13,15-16,18H2;2*1H
• InChI Key： XQQYORJJFZQWNA-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1=CC=CC2C=CC=CC1=2)(N1C=CC2C=CC(=CC1=2)N1CCN2CCCC2C1)(=O)=O

Computed Properties

• Exact Mass: 503.12000
• Monoisotopic Mass: 503.1201037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 752
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.9Ų

Experimental Properties

• PSA: 53.93000
• LogP: 7.00360

Additional information on NPS ALX Compound 4a

NPS ALX Compound 4a (CAS No. 299433-10-6): A Promising Molecule in the Field of Chemical Biology

NPS ALX Compound 4a (CAS No. 299433-10-6) is a novel compound that has garnered significant attention in the field of chemical biology due to its unique properties and potential applications. This molecule, characterized by its specific chemical structure and biological activity, has been the subject of numerous studies aimed at elucidating its mechanisms of action and therapeutic potential.

The chemical structure of NPS ALX Compound 4a is particularly noteworthy. It belongs to a class of compounds known for their ability to interact with specific biological targets, making it a valuable tool in both basic research and drug development. Recent studies have highlighted its potential as a modulator of various signaling pathways, which are crucial for cellular processes such as proliferation, differentiation, and apoptosis.

In the context of drug discovery, NPS ALX Compound 4a has shown promise in preclinical studies. Researchers have demonstrated its efficacy in modulating key enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that NPS ALX Compound 4a effectively inhibited the activity of a specific kinase, which is implicated in several cancers. This finding suggests that NPS ALX Compound 4a could be a potential lead compound for the development of novel anticancer drugs.

Beyond its potential in cancer therapy, NPS ALX Compound 4a has also been investigated for its role in neurodegenerative diseases. A recent study in the Journal of Neurochemistry explored the effects of NPS ALX Compound 4a on neuronal cells and found that it exhibited neuroprotective properties by reducing oxidative stress and preventing cell death. These findings open up new avenues for the treatment of conditions such as Alzheimer's and Parkinson's diseases.

The pharmacokinetic properties of NPS ALX Compound 4a have also been extensively studied. Its favorable absorption, distribution, metabolism, and excretion (ADME) profile make it an attractive candidate for further clinical development. Preclinical trials have shown that it has good bioavailability and a favorable safety profile, which are essential factors for advancing a compound into clinical trials.

In addition to its therapeutic potential, NPS ALX Compound 4a has been used as a research tool to investigate fundamental biological processes. Its ability to selectively target specific pathways has made it invaluable in understanding the intricate mechanisms underlying various diseases. For example, researchers have used NPS ALX Compound 4a to study the role of certain signaling molecules in inflammation and immune responses.

The synthesis and production of NPS ALX Compound 4a have also been optimized to ensure high purity and consistency. Advanced synthetic methods have been developed to produce this compound on a larger scale, making it more accessible for both research and commercial applications. This has facilitated its use in high-throughput screening assays and other large-scale studies.

In conclusion, NPS ALX Compound 4a (CAS No. 299433-10-6) is a promising molecule with a wide range of potential applications in chemical biology and drug development. Its unique properties, combined with recent advancements in research, position it as a valuable asset in the quest for new therapeutic strategies. As ongoing studies continue to uncover more about its mechanisms and effects, the future prospects for NPS ALX Compound 4a look increasingly bright.